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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the production of
Strontium-85 (8°Sr), a valuable radionuclide in biomedical research and diagnostics. This
document details the primary production methods, experimental protocols, and key data points
to assist researchers and professionals in understanding and potentially implementing 8>Sr
production.

Introduction to Strontium-85

Strontium-85 is a gamma-emitting radioisotope with a half-life of 64.85 days, decaying by
electron capture to Rubidium-85 (8°Rb).[1][2][3] Its chemical similarity to calcium allows it to be
readily incorporated into bone, making it a valuable tracer for bone metabolism studies and
imaging.[1][4][5][6][7] The primary gamma emission at 514 keV is suitable for imaging with
standard gamma cameras.[8]

Production Methods

The two primary methods for producing Strontium-85 are through charged-particle
bombardment in a cyclotron and neutron irradiation in a nuclear reactor.

Cyclotron Production

The most common cyclotron production route for 85Sr is the proton bombardment of a
Rubidium-85 (8°Rb) target, inducing a (p,n) reaction.
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Nuclear Reaction: 85Rb(p,n)2>Sr

This method offers the advantage of producing high-specific-activity and carrier-free 8Sr, as
the product is a different element from the target material, facilitating easier chemical
separation.

Reactor Production

In a nuclear reactor, 8Sr is produced by the neutron capture reaction on stable Strontium-84
(84Sr), which has a natural abundance of 0.56%.[2]

Nuclear Reaction: 84Sr(n,y)®Sr

This method utilizes the high neutron flux available in a reactor. However, the product is not
carrier-free, as it is mixed with the other stable strontium isotopes from the target material. This
results in a lower specific activity compared to the cyclotron method.

Quantitative Production Data

The following tables summarize key quantitative data associated with the cyclotron and reactor
production of Strontium-85.

Cyclotron Production
Parameter References
(®°Rb(p,n)&>Sr)

Target Material Rubidium Chloride (RbClI) [1]
Target Enrichment Natural or enriched 8°Rb [3]
Proton Energy 15 - 20 MeV [1]
Beam Current ~20 pA [1]
Irradiation Time ~10 hours [1]
Production Yield ~1.4 MBg/pA-h [1]
Radionuclidic Purity High (carrier-free) [9][10]
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Parameter

Reactor Production
(®4Sr(n,y)®>Sr)

References

Target Material

Natural Strontium Nitrate
(Sr(NOs)2) or Strontium
Carbonate (SrC0Os)

[1]2]

Target Enrichment

Natural Strontium

[1](2]

Neutron Flux

~1x 102 n.cm—2.s71

[1](2]

Irradiation Time

~15 hours

[1]2]

Thermal Neutron Cross
Section (84Sr)

0.45 £ 0.05 barns

Radionuclidic Purity

Good, but contains other

strontium isotopes

[1](2]

Specific Activity

Lower than cyclotron

production

Experimental Protocols
Cyclotron Production and Separation

4.1.1. Target Preparation

A common method for preparing a rubidium chloride target is by sedimentation.

dissolved in a volatile solvent like acetone.

4.1.2. Irradiation

Deposit the slurry onto a high-purity copper backing plate.

The target is then mounted in a target holder for irradiation.

Prepare a slurry of rubidium chloride (RbCl) powder with a binder such as ethyl cellulose

Allow the solvent to evaporate, leaving a uniform layer of RbCI on the copper substrate.
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The prepared target is bombarded with a proton beam from a cyclotron. The beam energy and
current are optimized for the 85Rb(p,n)&Sr reaction while minimizing the production of
impurities.

4.1.3. Chemical Separation (lon Exchange Chromatography)
Following irradiation, the 83Sr must be separated from the bulk rubidium target material.
» Dissolution: The irradiated RbCl target is dissolved in deionized water or a suitable buffer.

o Column Preparation: A chromatography column is packed with a cation exchange resin, such
as Chelex 100 or a strontium-specific resin (e.g., Sr-Resin). The column is pre-conditioned
with an appropriate buffer.

e Loading: The dissolved target solution is loaded onto the column. The Sr?* ions have a
higher affinity for the resin than the Rb* ions and will be retained.

o Elution of Rubidium: The bulk of the rubidium is washed from the column using a low-
concentration acid or buffer solution.

e Elution of Strontium-85: The purified 83Sr is then eluted from the column using a higher
concentration acid solution (e.g., dilute nitric acid or hydrochloric acid).

e Quality Control: The final product is assayed for radionuclidic purity, radiochemical purity,
and activity.

Reactor Production and Purification

4.2.1. Target Preparation
e High-purity natural strontium nitrate (Sr(NOs)z2) is used as the starting material.

e The strontium nitrate is purified by repeated precipitation from concentrated nitric acid to
remove impurities.

o The purified strontium nitrate is then converted to strontium chloride (SrClz) or strontium
carbonate (SrCOs) for irradiation.
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e The target material is encapsulated in a high-purity quartz or aluminum ampoule.
4.2.2. Irradiation

The encapsulated target is placed in a nuclear reactor and irradiated with thermal neutrons for
a predetermined period to achieve the desired activity of 8Sr.

4.2.3. Post-Irradiation Processing and Purification

Cooling: The irradiated target is allowed to "cool” for a period to allow short-lived, unwanted
radionuclides to decay.

» Dissolution: The strontium target is dissolved in a suitable acid (e.g., hydrochloric acid).

« Purification by Precipitation: The primary radionuclidic impurity of concern is Barium-131
(31Ba), which is chemically similar to strontium. 131Ba can be removed by precipitation. For
example, by carefully controlling the pH and adding a precipitating agent, strontium can be
selectively precipitated, leaving the barium impurity in the solution.

e Final Product Formulation: The purified 83Sr is redissolved in a suitable solvent, typically
dilute hydrochloric acid, for use in research applications.

e Quality Control: The final product is tested for radionuclidic purity, specific activity, and

chemical purity.

Visualized Workflows and Pathways
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Caption: High-level workflow for the production of Strontium-85 via cyclotron and reactor

methods.
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Caption: Detailed workflow for the chemical separation of 85Sr from a rubidium target.
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Caption: Decay pathway of Strontium-85 to stable Rubidium-85.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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